Cas no 2097931-56-9 (N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 2097931-56-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5863973
• PubChem ID: 126853149
• Update Time: 2025-06-14

N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, N-cyclobutyl-1,5-dimethyl-
• N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide
• 2097931-56-9
• F6546-1457
• AKOS032466676
• N-cyclobutyl-1,5-dimethylpyrazole-3-carboxamide

• Inchi： 1S/C10H15N3O/c1-7-6-9(12-13(7)2)10(14)11-8-4-3-5-8/h6,8H,3-5H2,1-2H3,(H,11,14)
• InChI Key： CQXWHCQKSLZKDF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC(C(NC2CCC2)=O)=N1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 367.2±30.0 °C(Predicted)
• pka: 14.39±0.20(Predicted)

Additional information on N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide

Exploring N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 2097931-56-9): A Comprehensive Overview

The compound N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 2097931-56-9) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. As a derivative of pyrazole, this molecule exhibits intriguing properties that make it a subject of interest for scientists and researchers. The carboxamide functional group, combined with the cyclobutyl and dimethyl substituents, contributes to its versatility in synthetic chemistry and drug design.

One of the most frequently asked questions about N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide is its role in medicinal chemistry. Recent studies suggest that pyrazole derivatives, including this compound, may exhibit bioactive properties, such as anti-inflammatory or antimicrobial effects. Researchers are particularly interested in how the cyclobutyl ring influences the molecule's binding affinity to biological targets. This aligns with the growing trend of exploring small-molecule therapeutics in drug discovery, a hot topic in 2024.

From a synthetic perspective, the preparation of N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions, often starting with the condensation of hydrazine derivatives and β-ketoesters. The introduction of the cyclobutyl group typically requires careful optimization to achieve high yields, a challenge that resonates with synthetic chemists focusing on ring-strained systems. This compound's stability under various conditions is another area of investigation, especially for applications requiring long-term storage or formulation.

In the context of agrochemicals, pyrazole-3-carboxamide derivatives have shown promise as potential plant growth regulators or pest control agents. The dimethyl substitution pattern in this compound may enhance its lipophilicity, improving membrane permeability in biological systems. This property is critical for researchers developing next-generation crop protection solutions, a sector experiencing rapid growth due to global food security concerns.

The physicochemical properties of N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 2097931-56-9) are equally fascinating. With a molecular weight of 207.27 g/mol, this white to off-white crystalline powder typically shows good solubility in polar organic solvents like DMSO or methanol. These characteristics make it suitable for various high-throughput screening platforms, addressing the pharmaceutical industry's demand for diverse chemical libraries in drug discovery programs.

Analytical characterization of this compound typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity specification, often ≥95% by HPLC, is crucial for research applications where consistent results are paramount. This emphasis on quality control reflects broader trends in precision chemistry and reproducible research, key concerns for modern laboratories.

Looking ahead, the future research directions for N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide may include exploring its potential in catalysis or as a building block for more complex molecular architectures. The pyrazole core offers multiple sites for further functionalization, enabling the creation of diverse analogs for structure-activity relationship studies. Such investigations align with the current focus on fragment-based drug design and molecular diversity in chemical biology.

For researchers sourcing this compound, it's important to note that proper storage conditions (typically 2-8°C in a dry environment) help maintain its stability. The growing availability of N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide from specialty chemical suppliers facilitates its adoption in various research programs, particularly those investigating heterocyclic compounds with potential therapeutic value.

In conclusion, N-cyclobutyl-1,5-dimethyl-1H-pyrazole-3-carboxamide (CAS 2097931-56-9) represents an interesting case study in modern heterocyclic chemistry. Its structural features and potential applications make it relevant to multiple scientific disciplines, from medicinal chemistry to materials science. As research continues to uncover new properties and applications for this compound, it will likely remain an important subject in the evolving landscape of specialty chemicals and molecular design.